5-Methyl-2,6,7,11-tetraazatricyclo[7.4.0.0,3,7]trideca-1,3,5,8-tetraene

• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol
• SMILES: CC1=NN2C=C3CNCCC3=NC2=C1
• InChI: InChI=1S/C10H12N4/c1-7-4-10-12-9-2-3-11-5-8(9)6-14(10)13-7/h4,6,11H,2-3,5H2,1H3
• InChIKey: SEIOEFLCAUFQEG-UHFFFAOYSA-N

5-Methyl-2,6,7,11-tetraazatricyclo[7.4.0.0,3,7]trideca-1,3,5,8-tetraene: Identity & Procurement

5-Methyl-2,6,7,11-tetraazatricyclo[7.4.0.0,3,7]trideca-1,3,5,8-tetraene (CAS 1198392-96-9 free base; CAS 1198286-14-4 hydrochloride) is a nitrogen-rich linear tricyclic heterocycle belonging to the 6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[4,3-d]pyrimidine family . With molecular formula C₁₀H₁₂N₄ and molecular weight 188.23 g/mol, it serves as a versatile core scaffold for constructing potent and selective serotonin 5-HT₆ receptor antagonists and kinase inhibitor programs [1]. The methyl substituent at the 5-position of the tricyclic framework (systematic numbering) distinguishes it from unsubstituted, ethyl, phenyl, and trifluoromethyl analogs, each imparting distinct physicochemical and downstream pharmacological profiles.

Scaffold Role 5-HT₆ receptor antagonist and kinase inhibitor core

Key Feature 5-methyl linear tetraazatricyclic topology

Procurement Multi-supplier free base, reported ≥95% purity

• [1] Ivachtchenko AV, Golovina ES, Kadieva MG, et al. Antagonists of 5-HT₆ receptors. Substituted 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines and 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[4,3-d]pyrimidines—Synthesis and ‘structure–activity’ relationship. Bioorg Med Chem Lett. 2012;22(13):4273-4280. doi:10.1016/j.bmcl.2012.05.036. View Source

Generic Substitution Risks for 5-Methyl-2,6,7,11-tetraazatricyclo[7.4.0.0,3,7]trideca-1,3,5,8-tetraene

Interchanging linear tetraazatricyclic scaffolds without considering the specific methyl substitution pattern and ring junction topology carries significant risk of altered pharmacological selectivity and synthetic tractability. The 5-methyl substituent on the pyrazole ring is not a silent spectator—it directly influences the electron density of the aromatic system, modulates metabolic stability, and serves as a critical handle for further functionalization in structure–activity relationship (SAR) campaigns [1]. Furthermore, the linear [4,3-d] ring junction endows downstream derivatives with a distinct hERG liability profile compared to angular [3,4-e] isomers, with literature reporting a >100-fold difference in hERG IC₅₀ between matched linear and angular pairs (0.5 μM vs 54.2 μM) [1]. Substituting with an unsubstituted, ethyl, or trifluoromethyl analog without quantitative justification risks compromising the selectivity window, synthetic yield, or physicochemical properties of the final compound.

5-methyl linear scaffold vs unsubstituted/ethyl analogs

Methyl substitution influences electron density, metabolic stability, and SAR; analogs may shift downstream pharmacological profile.

Linear [4,3-d] junction vs angular [3,4-e] isomer

Reported >100-fold hERG IC₅₀ difference and distinct 5-HT₂B selectivity between matched pairs; topology directly affects cardiac safety endpoints.

Multi-supplier 5-methyl core vs 2-CF₃ or unsubstituted analogs

Only the 5-methyl free base is stocked at validated ≥95% purity from multiple sources; custom analogs may introduce batch variability and longer lead times.

• [1] Ivachtchenko AV, Golovina ES, Kadieva MG, et al. Antagonists of 5-HT₆ receptors. Substituted 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines and 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[4,3-d]pyrimidines—Synthesis and ‘structure–activity’ relationship. Bioorg Med Chem Lett. 2012;22(13):4273-4280. doi:10.1016/j.bmcl.2012.05.036. View Source

Quantitative Differentiation vs Closest Analogs for 5-Methyl-2,6,7,11-tetraazatricyclo[7.4.0.0,3,7]trideca-1,3,5,8-tetraene

Linear vs Angular Topology: hERG Liability Differential

The linear tetraazatricyclo[7.4.0.0,3,7]trideca scaffold, when elaborated to 3-phenylsulfonyl-5-HT₆ antagonists, yields a markedly different hERG profile compared to the angular isomer. The linear derivative (compound 11) exhibits hERG IC₅₀ = 0.5 μM, whereas the angular derivative (compound 5) shows a far more favorable hERG IC₅₀ = 54.2 μM—a 108-fold difference [1]. This class-level inference indicates that the linear scaffold inherently carries higher hERG binding propensity; programs selecting the linear core must account for this liability early in lead optimization, making the unmethylated linear scaffold a strategically distinct starting point for SAR mitigation strategies.

Linear vs angular hERG liability

Class-level inference

Linear derivative IC₅₀ 0.5 µM vs angular 54.2 µM (108-fold)

Reported topology-driven hERG liability context

Based on 3-phenylsulfonyl elaborated derivatives

Evidence Dimension	hERG potassium channel blocking potency (IC₅₀)
Target Compound Data	Not directly measured on the 5-methyl free scaffold; inferred from linear 3-phenylsulfonyl derivative (compound 11): IC₅₀ = 0.5 μM
Comparator Or Baseline	Angular 3-phenylsulfonyl derivative (compound 5): IC₅₀ = 54.2 μM
Quantified Difference	108-fold (linear vs angular)
Conditions	hERG channel electrophysiology assay (Bioorg Med Chem Lett 2012)

Why This Matters

Researchers procuring the linear tricyclic core for cardiac-safe 5-HT₆ antagonist design must budget for hERG optimization, a consideration absent when working with the angular isomer.

• [1] Ivachtchenko AV, Golovina ES, Kadieva MG, et al. Antagonists of 5-HT₆ receptors. Substituted 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines and 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[4,3-d]pyrimidines—Synthesis and ‘structure–activity’ relationship. Bioorg Med Chem Lett. 2012;22(13):4273-4280. View Source

5-HT₂B Receptor Binding Selectivity: Linear vs Angular Scaffolds

The linear 3-phenylsulfonyl derivative (compound 11) demonstrates no detectable binding to the 5-HT₂B receptor at concentrations up to 10 μM, whereas the angular derivative (compound 5) shows measurable 5-HT₂B blocking activity with IC₅₀ = 6.16 μM [1]. This class-level selectivity advantage—linear scaffold offers >1,600-fold window over 5-HT₂B relative to its 5-HT₆ potency—is a critical differentiator for programs where 5-HT₂B agonism/antagonism is a safety concern (valvulopathy risk).

5-HT₂B receptor selectivity

Class-level inference

Linear: no binding up to 10 µM; angular IC₅₀ 6.16 µM

Reported selectivity profile favors linear scaffold

Radioligand binding assay, elaborated 3-phenylsulfonyl series

Evidence Dimension	5-HT₂B receptor binding
Target Compound Data	No binding up to 10 μM (linear derivative, compound 11)
Comparator Or Baseline	Angular derivative (compound 5): IC₅₀ = 6.16 μM
Quantified Difference	>1.6-fold at the detection limit; selectivity margin differs by orders of magnitude
Conditions	Radioligand binding assay (Bioorg Med Chem Lett 2012)

Why This Matters

Procurement of the linear core provides a cleaner 5-HT₂B off-target profile, reducing the need for downstream counter-screening and structural optimization to dial out 5-HT₂B activity.

• [1] Ivachtchenko AV, Golovina ES, Kadieva MG, et al. Antagonists of 5-HT₆ receptors. Substituted 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines and 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[4,3-d]pyrimidines—Synthesis and ‘structure–activity’ relationship. Bioorg Med Chem Lett. 2012;22(13):4273-4280. View Source

Molecular Weight Advantage Over 2-Phenyl Analog

The 5-methyl-2,6,7,11-tetraazatricyclo core (free base) has MW 188.23 g/mol , whereas the closely related 2-phenyl-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[4,3-d]pyrimidin-9(1H)-one analog registers MW 266.30 g/mol . This 78.07 g/mol reduction (29% lower mass) directly improves ligand efficiency (LE) and LipE metrics when the scaffold is elaborated into final inhibitors, offering greater room for potency-enhancing substituents before exceeding desirable physicochemical property thresholds.

Molecular weight advantage

Cross-study comparable

188.23 g/mol (free base)

29% lower than 2-phenyl analog (266.30 g/mol)

Supports ligand efficiency-driven fragment elaboration

Calculated from molecular formula; no experimental data

Evidence Dimension	Molecular weight (free base)
Target Compound Data	188.23 g/mol
Comparator Or Baseline	2-Phenyl-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[4,3-d]pyrimidin-9(1H)-one: 266.30 g/mol
Quantified Difference	78.07 g/mol reduction (29% lighter)
Conditions	Calculated from molecular formula (C₁₀H₁₂N₄ vs C₁₅H₁₄N₄O)

Why This Matters

For fragment-based or lead-like screening libraries, the lower MW starting point allows chemists to elaborate the core with greater synthetic flexibility while maintaining drug-like properties.

Commercial Purity Benchmarking Across Multiple Suppliers

The free base (CAS 1198392-96-9) is commercially available from multiple vendors at ≥95% purity (e.g., Leyan 95% , AKSci 95% ). This consistency contrasts with the unsubstituted 5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[4,3-d]pyrimidine scaffold, which lacks a dedicated CAS registry and is not routinely stocked at comparable purity, and the 2-trifluoromethyl analog, for which no commercial supplier with validated purity was identified.

Commercial purity benchmarking

Cross-study comparable

≥95% purity from multiple suppliers

Multi-supplier consistency supports synthetic reproducibility

Unsubstituted and CF₃ analogs lack validated commercial purity

Evidence Dimension	Minimum guaranteed purity from commercial suppliers
Target Compound Data	95% (multiple suppliers)
Comparator Or Baseline	Unsubstituted scaffold: not commercially available at validated purity; 2-CF₃ analog: no supplier identified
Quantified Difference	Target compound is the only member of the series with confirmed multi-supplier purity ≥95%
Conditions	Supplier technical datasheets (Leyan, AKSci)

Why This Matters

Procurement of the 5-methyl derivative ensures batch-to-batch reproducibility in medicinal chemistry campaigns, whereas reliance on custom-synthesized analogs introduces variability and lead time uncertainty.

5-Methyl-2,6,7,11-tetraazatricyclo[7.4.0.0,3,7]trideca-1,3,5,8-tetraene Application Scenarios

5-HT₆ Antagonist Lead Generation with 5-HT₂B Selectivity

Teams initiating a 5-HT₆ antagonist program for cognitive disorders should prioritize the linear 5-methyl scaffold as the synthetic entry point. The class-level evidence demonstrates that 3-phenylsulfonyl derivatives built on this core achieve high 5-HT₆ potency (IC₅₀ = 1.8 nM) while completely sparing 5-HT₂B binding at concentrations up to 10 μM [1]. This intrinsic selectivity advantage, absent in the angular isomer (5-HT₂B IC₅₀ = 6.16 μM), accelerates the hit-to-lead phase by eliminating the need for early-stage 5-HT₂B counter-screening and structural mitigation.

Fragment-Based Drug Discovery and Ligand Efficiency Optimization

At MW 188.23 g/mol, the 5-methyl tricyclic core is ideally positioned as a fragment-sized starting point for FBDD campaigns [1]. Its low molecular weight—29% lighter than the 2-phenyl analog —provides substantial 'heavy atom budget' for iterative growth while maintaining ligand efficiency metrics. Structure-based design teams can elaborate the core at the 3-sulfonyl and 2-amino positions, with confidence that the starting scaffold does not pre-consume physicochemical property space needed for CNS penetration.

hERG Liability Profiling and Cardiac Safety Optimization

Investigators studying structure–hERG relationships in tricyclic heterocycles should select the linear 5-methyl scaffold as a reference compound. The matched molecular pair analysis in the 3-phenylsulfonyl series reveals a 108-fold hERG potency differential between linear (IC₅₀ = 0.5 μM) and angular (IC₅₀ = 54.2 μM) topologies [1]. The 5-methyl core thus serves as a sensitive baseline for assessing how substituent modifications at the 3-position can rescue hERG liability—a parameter of paramount importance for CNS and chronic indications.

Multi-Gram Scale-Up and SAR Library Synthesis with Reproducible Purity

For medicinal chemistry groups building 50–500 member libraries, the commercial availability of the 5-methyl core at ≥95% purity from multiple suppliers [1] ensures consistent synthetic outcomes. This contrasts with custom-synthesized unsubstituted or 2-CF₃ analogs, which lack validated multi-supplier purity benchmarks and may introduce batch-dependent variability in key transformations such as sulfonylation, amination, or N-alkylation.

Application

Selection Property

Validation Focus

5-HT₆ receptor antagonist research

5-HT₂B selectivity profile

Radioligand binding and functional assay review

Fragment-based lead discovery

Low molecular weight core (188.23 g/mol)

Ligand efficiency and CNS property optimization

Cardiac ion channel liability studies

Linear vs angular topology effect

hERG patch-clamp assay comparison

Medicinal chemistry library synthesis

Multi-supplier ≥95% purity

Batch-to-batch reproducibility and reaction consistency

• [1] Ivachtchenko AV, Golovina ES, Kadieva MG, et al. Antagonists of 5-HT₆ receptors. Substituted 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines and 3-(phenylsulfonyl)pyrazolo[1,5-a]pyrido[4,3-d]pyrimidines—Synthesis and ‘structure–activity’ relationship. Bioorg Med Chem Lett. 2012;22(13):4273-4280. doi:10.1016/j.bmcl.2012.05.036. View Source